8-(Aminomethyl)cubane-1-carboxylic acid

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• SMILES: C(C12C3C4C1C5C4C3C25C(=O)O)N
• InChI: InChI=1S/C10H11NO2/c11-1-9-4-2-3-6(4)10(9,8(12)13)7(3)5(2)9/h2-7H,1,11H2,(H,12,13)
• InChIKey: VWNUKZGERJZHRB-UHFFFAOYSA-N

8-(Aminomethyl)cubane-1-carboxylic Acid: Rigid Caged Amino Acid Building Block

8-(Aminomethyl)cubane-1-carboxylic acid is a conformationally rigid, caged amino acid scaffold belonging to the cubane family of molecules. Cubanes are highly strained, saturated hydrocarbon frameworks (C8H8) composed of eight carbon atoms arranged at the vertices of a cube. This unique, three-dimensional architecture renders it a valuable bioisostere for a para-substituted phenyl ring, as the distance between substituents at the 1- and 4-positions of cubane is 5.64 Å, closely mimicking the 5.79 Å distance in a para-disubstituted benzene [1]. The 8-(aminomethyl) substitution pattern introduces both an amine and a carboxylic acid functional group, making this specific compound a conformationally constrained, non-aromatic analogue of key aromatic amino acids like phenylalanine. This scaffold is of high interest in medicinal chemistry for modulating physicochemical properties such as solubility and metabolic stability [2].

Bioisosteric Geometry

1,4-Cubane spacing (5.64 Å) closely mimics para-phenyl ring (5.79 Å) for target binding studies.

Rigid Non-Aromatic Scaffold

Conformationally constrained amino acid analogue; reported to reduce CYP450-mediated oxidation risk.

Physicochemical Tuning

Amine and carboxylic acid groups enable modulation of solubility and metabolic stability in lead optimization.

• [1] Joanna Wlochal, Robert D. M. Davies, Jonathan Burton. (2014). Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. Organic Letters, 16(16), 4094–4097. View Source
• [2] Yves P. Auberson, Cara Brocklehurst, Markus Furegati, Thomas C. Fessard, Guido Koch, Andrea Decker, Luigi La Vecchia, Emmanuelle Briard. (2017). Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres. ChemMedChem, 12(8), 590-598. View Source

8-(Aminomethyl)cubane-1-carboxylic Acid: Scaffold Substitution Challenges

A naive substitution of one caged amino acid scaffold for another is not scientifically sound. The specific position of the functional groups on the cubane core (e.g., 1,4- vs. 1,3-disubstitution) dictates the vector and distance of outgoing bonds, which is critical for target engagement [1]. Furthermore, the cubane scaffold itself imparts a distinct electronic and steric environment compared to other bioisosteres like bicyclo[1.1.1]pentane (BCP). For instance, the transmission of polar effects through the cubane cage, as measured by its pKa, differs from that in a bicyclo[2.2.2]octane system (ρI(cubane) = 1.52 vs. ρI(octane) = 1.63), which will alter the ionization state of the carboxylic acid moiety at physiological pH [2]. Additionally, the metabolic fate of the cubane core is unique; it is a poor substrate for cytochrome P450 enzymes, a property not guaranteed by other strained scaffolds, which can lead to unpredictable in vivo clearance [3]. Therefore, the specific combination of the cubane core and the 8-(aminomethyl) substitution pattern creates a unique physicochemical and pharmacological profile that cannot be assumed for other in-class molecules. The quantitative evidence below defines this precise profile.

!

Different cubane substitution patterns (e.g., 1,3- vs. 1,4-) alter exit vector geometry; target engagement may shift.

!

BCP bioisostere distance (~4.0 Å) deviates significantly from para-phenyl; geometric mimicry may not transfer.

!

Cubane pKa response (ρI = 1.52) differs from bicyclooctane systems; ionization state and permeability profiles require separate evaluation.

• [1] Sevan D. Houston, Hui Xing, Benjamin A. Chalmers, et al. (2019). The cubane paradigm in bioactive molecule discovery: further scope, limitations and the cyclooctatetraene complement. Organic & Biomolecular Chemistry, 17(28), 6790-6798. View Source
• [2] Thomas W. Cole, Carolyn J. Mayers, Leon M. Stock. (1974). Chemistry of the bicyclo[2.2.2]octanes. XV. Dissociation constants of 4-substituted cubane-1-carboxylic acids. Evidence for the field model for the polar effect. Journal of the American Chemical Society, 96(14), 4555-4557. View Source
• [3] Joanna Wlochal, Robert D. M. Davies, Jonathan Burton. (2014). Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. Organic Letters, 16(16), 4094–4097. View Source

8-(Aminomethyl)cubane-1-carboxylic Acid: Differentiation Evidence

Substituent Distance: Cubane vs. BCP Bioisosteres

8-(Aminomethyl)cubane-1-carboxylic acid, as a 1,4-disubstituted cubane, provides a unique geometric arrangement that is distinct from other popular bioisosteres like bicyclo[1.1.1]pentane (BCP). The rigid cubic scaffold enforces a specific substituent vector and a distance that mimics a para-substituted benzene ring. This is a critical differentiator, as an improper distance match can lead to a loss of binding affinity or selectivity for the intended biological target. The quantification of this geometric difference is essential for target-focused drug design [1].

Substituent distance

Class-level

Cubane 5.64 Å vs. para-Benzene 5.79 Å (Δ 0.15 Å); BCP ~4.0 Å (Δ ~1.79 Å)

Supports geometric mimicry for target engagement studies

Crystallographic analysis; closer match than BCP

Evidence Dimension	Inter-substituent distance between 1,4-positions
Target Compound Data	5.64 Å (for the 1,4-disubstituted cubane scaffold)
Comparator Or Baseline	para-Disubstituted Benzene: 5.79 Å; Bicyclo[1.1.1]pentane-1,3-diyl: ~4.0 Å
Quantified Difference	Cubane is a closer geometric match to a para-phenyl ring (difference of 0.15 Å) compared to BCP (difference of ~1.79 Å).
Conditions	Crystallographic analysis of small molecules.

Why This Matters

This geometric precision ensures that when replacing a para-substituted phenyl ring with a cubane, the spatial orientation of the amine and carboxylic acid functional groups is maintained, increasing the probability of retaining or improving target binding.

• [1] Joanna Wlochal, Robert D. M. Davies, Jonathan Burton. (2014). Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. Organic Letters, 16(16), 4094–4097. View Source

CYP450 Metabolism vs. Aromatic Amino Acid Scaffolds

A key advantage of the cubane core is its demonstrated poor substrate recognition by cytochrome P450 (CYP) metabolic enzymes. This class-level property distinguishes it from standard aromatic amino acid building blocks like 4-(aminomethyl)benzoic acid, which contains a benzene ring susceptible to CYP-mediated oxidation. This difference is a strong driver for its selection in lead optimization programs where metabolic clearance is a liability [1].

CYP450 metabolism

Class-level

Cubane core reported as poor CYP substrate; aromatic analogs are well-known substrates

May support reduced oxidative metabolism in lead optimization

Inferred from related cubane stability studies; no intrinsic clearance data for this compound

Evidence Dimension	Potential for Phase I oxidative metabolism
Target Compound Data	Cubane core is reported to be a poor substrate in cytochrome P450 metabolic pathways.
Comparator Or Baseline	Aromatic ring systems (e.g., in 4-(aminomethyl)benzoic acid) are well-known substrates for CYP450 enzymes.
Quantified Difference	Quantitative data on intrinsic clearance is not available for this specific compound; however, the class-level property suggests a reduction in CYP-mediated metabolism relative to aromatic analogs.
Conditions	Inferred from metabolic stability studies on related cubane-containing molecules.

Why This Matters

Reduced metabolic degradation can lead to a longer half-life and improved oral bioavailability, making the compound a more attractive starting point for developing drug candidates with favorable pharmacokinetic profiles.

• [1] Joanna Wlochal, Robert D. M. Davies, Jonathan Burton. (2014). Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. Organic Letters, 16(16), 4094–4097. View Source

pKa Divergence vs. Bicyclooctane Scaffolds

The transmission of polar effects through the cubane cage is unique, leading to a distinct pKa for the carboxylic acid group compared to other rigid scaffolds. This influences the molecule's ionization state and, consequently, its solubility and permeability. The sensitivity of cubane carboxylic acids to 4-position substituents differs from that in related systems, as evidenced by different reaction constants (ρI) [1].

pKa divergence

Class-level

ρI(cubane) = 1.52 vs. ρI(bicyclooctane) = 1.63 (7% lower)

Ionization behavior differs; solubility and permeability interpretation require scaffold-specific data

Measured in 50% aq. ethanol at 25 °C

Evidence Dimension	Susceptibility of carboxylic acid pKa to 4-substituent effects (as measured by ρI)
Target Compound Data	ρI (cubane) = 1.52
Comparator Or Baseline	ρI (bicyclo[2.2.2]octane) = 1.63
Quantified Difference	The ρI value for the cubane system is approximately 7% lower than that of the bicyclo[2.2.2]octane system, indicating a weaker transmission of field/inductive effects.
Conditions	Measured for 4-substituted cubane-1-carboxylic acids in 50% (w/w) aqueous ethanol at 25 °C.

Why This Matters

This difference means that the pKa and ionization state of 8-(aminomethyl)cubane-1-carboxylic acid at a given pH will differ from what would be predicted based on other rigid scaffolds. This has direct consequences for solubility, lipophilicity, and membrane permeability, which are critical factors in drug development.

• [1] Thomas W. Cole, Carolyn J. Mayers, Leon M. Stock. (1974). Chemistry of the bicyclo[2.2.2]octanes. XV. Dissociation constants of 4-substituted cubane-1-carboxylic acids. Evidence for the field model for the polar effect. Journal of the American Chemical Society, 96(14), 4555-4557. View Source

8-(Aminomethyl)cubane-1-carboxylic Acid: Application Scenarios

Next-Gen Peptidomimetics with Enhanced Stability

In peptide drug discovery, replacing a natural aromatic amino acid like phenylalanine with 8-(aminomethyl)cubane-1-carboxylic acid creates a conformationally rigid peptidomimetic. As established in Section 3, the cubane scaffold's resistance to CYP450 metabolism [1] offers a direct advantage over standard phenylalanine by potentially mitigating a major clearance pathway for peptide drugs. The precise 5.64 Å spacing ensures that the side-chain geometry is maintained, preserving the ability to engage target protein pockets while introducing metabolic stability [2].

CNS-Penetrant Lead Optimization

The unique physicochemical properties of the cubane core, including its distinct pKa and the lack of π-stacking capability (as detailed in Section 3 [3]), can be exploited to improve the central nervous system (CNS) drug-likeness of lead compounds. Replacing a phenylalanine or related aromatic amino acid with 8-(aminomethyl)cubane-1-carboxylic acid can reduce plasma protein binding and increase solubility, two factors that are often rate-limiting for achieving high, unbound brain concentrations [4]. This makes it a high-value building block for CNS programs where crossing the blood-brain barrier is a primary challenge.

Constrained Protease-Resistant Amino Acid Building Blocks

The inherent rigidity of the cubane cage, as a core differentiator, imposes a single, well-defined conformation on the amino acid. This is in stark contrast to the rotational freedom of the side chain in phenylalanine or the methylene group in standard α-amino acids. This property is invaluable for probing the bioactive conformation of a ligand or for designing inhibitors with a reduced entropic penalty upon binding to their target [5].

Application

Selection Property

Validation Focus

Peptidomimetic stability research

Cubane scaffold geometric match to para-phenyl ring

Metabolic stability profiling in peptide context

CNS drug-like property optimization

Reduced nonspecific binding and increased solubility via cubane core

Unbound brain concentration and BBB permeability assays

Conformationally constrained building block

Rigid scaffold imposes single conformation for target engagement

Binding affinity and entropic penalty reduction studies

• [1] Joanna Wlochal, Robert D. M. Davies, Jonathan Burton. (2014). Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. Organic Letters, 16(16), 4094–4097. View Source
• [2] Joanna Wlochal, Robert D. M. Davies, Jonathan Burton. (2014). Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. Organic Letters, 16(16), 4094–4097. View Source
• [3] Yves P. Auberson, Cara Brocklehurst, Markus Furegati, Thomas C. Fessard, Guido Koch, Andrea Decker, Luigi La Vecchia, Emmanuelle Briard. (2017). Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres. ChemMedChem, 12(8), 590-598. View Source
• [4] Yves P. Auberson, Cara Brocklehurst, Markus Furegati, Thomas C. Fessard, Guido Koch, Andrea Decker, Luigi La Vecchia, Emmanuelle Briard. (2017). Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres. ChemMedChem, 12(8), 590-598. View Source
• [5] Sevan D. Houston, Hui Xing, Benjamin A. Chalmers, et al. (2019). The cubane paradigm in bioactive molecule discovery: further scope, limitations and the cyclooctatetraene complement. Organic & Biomolecular Chemistry, 17(28), 6790-6798. View Source